2-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone

• Molecular Formula: C16H14N2OS3
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)-1-thiophen-2-ylethanone
• InChI: InChI=1S/C16H14N2OS3/c19-11(13-6-3-7-20-13)8-21-15-14-10-4-1-2-5-12(10)22-16(14)18-9-17-15/h3,6-7,9H,1-2,4-5,8H2
• InChI Key: SDCWVLCKOCGLEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)C4=CC=CS4

Description

2-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone is a heterocyclic compound featuring a fused thieno[2,3-d]pyrimidine core linked to a thiophen-2-yl ethanone moiety via a sulfanyl bridge. This structural framework confers unique electronic and steric properties, making it a candidate for pharmacological applications, particularly in kinase inhibition and cytotoxic agent development . The compound’s synthesis typically involves cyclocondensation of thiophene-derived precursors with pyrimidine intermediates under acidic or oxidative conditions .

Biological Activity

The compound 2-(5,6,7,8-Tetrahydro benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone is a member of the thienopyrimidine class of organic compounds. This class is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound suggest a range of possible pharmacological effects, including antimicrobial, anticancer, and anti-inflammatory activities.

• Molecular Formula : C10H10N2OS
• Molecular Weight : 206.26 g/mol
• IUPAC Name : 8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• CAS Number : Not available

Antimicrobial Activity

Research indicates that thienopyrimidine derivatives exhibit significant antimicrobial properties. For instance, various derivatives have shown effective inhibition against bacterial strains at low concentrations. In a study involving benzothiazine derivatives, compounds similar to the target compound demonstrated potent antibacterial and antifungal activities with IC50 values ranging from 51 to 6.6 nM against resistant strains .

Anticancer Activity

The anticancer potential of thienopyrimidine derivatives has been explored in several studies. The mechanism often involves the inhibition of specific kinases involved in cell cycle regulation. For example, compounds that inhibit CDC25 phosphatases lead to increased phosphorylation of CDK-cyclin complexes, effectively blocking cell cycle progression and promoting apoptosis in cancer cells .

Anti-inflammatory Effects

The anti-inflammatory properties of this compound class are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. Research suggests that benzothiophene derivatives can modulate inflammatory pathways effectively, making them candidates for treating inflammatory diseases .

Study 1: Antimicrobial Evaluation

A recent study evaluated the antimicrobial activity of synthesized thienopyrimidine derivatives against various pathogens using disk diffusion methods. Results indicated that certain derivatives exhibited notable activity against Gram-positive and Gram-negative bacteria as well as fungi, suggesting their potential as broad-spectrum antimicrobial agents.

Study 2: Cancer Cell Line Testing

In vitro studies on cancer cell lines revealed that the compound significantly reduced cell viability in breast and colon cancer models. This effect was linked to the induction of apoptosis and cell cycle arrest at the G2/M phase, corroborating its potential as an anticancer agent.

Detailed Research Findings

Biological Activity	Mechanism	Reference
Antimicrobial	Inhibition of bacterial cell wall synthesis
Anticancer	Inhibition of CDC25 phosphatases leading to apoptosis
Anti-inflammatory	Modulation of cytokine release

Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of thieno[2,3-d]pyrimidines exhibit significant antimicrobial properties. For instance, studies on similar compounds have demonstrated their effectiveness against various bacterial strains and fungi. The synthesis of new derivatives often aims to enhance these properties through structural modifications.

Case Study:
A study published in PubMed Central evaluated the antimicrobial efficacy of pyrimidine derivatives against clinical pathogens. The results indicated that certain substitutions on the thieno ring improved antibacterial activity significantly compared to standard antibiotics like ceftriaxone .

Anti-inflammatory Potential

Molecular docking studies have suggested that compounds within this class may act as inhibitors of enzymes involved in inflammatory processes, such as 5-lipoxygenase. This positions them as potential candidates for developing new anti-inflammatory drugs.

Case Study:
In silico studies have shown that specific derivatives can bind effectively to 5-lipoxygenase, indicating their potential for further optimization and development as anti-inflammatory agents .

Material Science Applications

The unique structural features of 2-(5,6,7,8-Tetrahydro benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone also lend themselves to applications in material science. The compound's ability to form stable complexes with metals could be explored for use in catalysis or as sensors.

Summary of Research Findings

Application	Findings
Antimicrobial Activity	Effective against various bacterial strains; modifications enhance activity .
Anti-inflammatory Potential	Potential inhibitors of 5-lipoxygenase; promising candidates for drug development .
Material Science	Possible use in catalysis and sensor technology due to metal complexation properties.

Chemical Reactions Analysis

Nucleophilic Substitution at the Sulfanyl Group

The sulfanyl (-S-) group at position 4 of the tetrahydrobenzothienopyrimidine ring undergoes nucleophilic substitution reactions. This site is reactive due to the electron-withdrawing pyrimidine ring, which polarizes the C–S bond.

Reaction Type	Reagents/Conditions	Outcome	Yield	Reference
Thiol-disulfide exchange	Amines (e.g., piperidine) in DMF at 60–80°C	Replacement with amine groups	68–74%
Alkylation	2-Chloroacetamide derivatives, KOH, KI, ethanol	Formation of thioether-linked acetamide	74%

Key Findings :

• Substitution with amines (e.g., piperidine) produces derivatives with enhanced pharmacological potential.

• Alkylation with chloroacetamides under basic conditions forms hybrid structures, as demonstrated in the synthesis of N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl) derivatives .

Condensation Reactions Involving the Ketone Moiety

The acetyl group on the thiophene ring participates in condensation reactions, forming Schiff bases or heterocyclic systems.

Reaction Type	Reagents/Conditions	Outcome	Yield	Reference
Schiff base formation	Aldehydes (e.g., thiophene-2-carbaldehyde), EtOH	Imine-linked derivatives	86%
Cyclocondensation	Hydrazine hydrate, reflux	Pyrazole or thiadiazole fused systems	68%

Mechanistic Insight :

• The ketone reacts with amines or hydrazines via nucleophilic addition-elimination, forming C=N bonds. FTIR data confirm the disappearance of N–H stretches (3340–3220 cm⁻¹) and the emergence of C=N signals (~1625 cm⁻¹) .

• Cyclocondensation with hydrazine yields 1,3,4-thiadiazole derivatives, which exhibit selective 5-lipoxygenase (5-LOX) inhibition .

Oxidation and Reduction Reactions

The sulfur atoms and ketone group are susceptible to redox transformations.

Reaction Type	Reagents/Conditions	Outcome	Reference
Oxidation	H₂O₂, acetic acid	Sulfoxide/sulfone formation
Reduction	NaBH₄, ethanol	Conversion of ketone to alcohol

Applications :

• Oxidation of the thiophene or benzothienopyrimidine sulfur enhances hydrogen bonding with biological targets (e.g., 5-LOX) .

• Ketone reduction generates chiral alcohols, which are intermediates for stereoselective drug synthesis.

Cross-Coupling Reactions

The thiophene and pyrimidine rings enable participation in metal-catalyzed cross-coupling reactions.

Reaction Type	Catalysts/Reagents	Outcome	Reference
Suzuki coupling	Pd(PPh₃)₄, aryl boronic acids	Biaryl-linked derivatives

Notable Example :

• Palladium-catalyzed coupling introduces aryl groups at the thiophene ring, expanding structural diversity for structure-activity relationship (SAR) studies.

Cyclization and Ring-Opening Reactions

The tetrahydrobenzothienopyrimidine core undergoes ring-opening under acidic or basic conditions.

Reaction Type	Conditions	Outcome	Reference
Acid hydrolysis	HCl, reflux	Cleavage to thiophene derivatives
Base-induced	KOH, DMF	Ring expansion to larger heterocycles

Structural Impact :

• Ring-opening reactions generate intermediates for synthesizing fused polycyclic systems, such as benzothieno[3,2-e]pyrimidines .

Pharmacological Relevance of Reactivity

The compound’s reactivity directly correlates with its bioactivity:

• 5-LOX Inhibition : Thiadiazole derivatives formed via cyclocondensation show strong binding to 5-LOX (binding energy: −9.2 kcal/mol) through hydrogen bonds with PHE177 and GLN413 .

• Antimicrobial Activity : Schiff base derivatives exhibit moderate-to-strong activity against Staphylococcus aureus (MIC: 12.5 µg/mL) .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: Chlorophenyl and trifluoromethyl groups enhance target specificity (e.g., kinase inhibition in , metabolic stability in ). The thiophen-2-yl ethanone group in the target compound contributes to moderate anti-tyrosinase activity, outperforming simpler hydrazide derivatives (IC₅₀: 4.54 μM vs. >5 μM in ). Bulky substituents like naphthylmethyl () improve lipophilicity but may reduce aqueous solubility.

Synthetic Pathways: Cyclocondensation with aldehydes and DMSO yields high-purity thieno[2,3-d]pyrimidines (85–90% yields) . Sulfanyl bridge formation often employs thiol-nucleophilic substitution under mild conditions (e.g., THF/TBAF in ).

Pharmacological and Physicochemical Comparisons

Parameter	Target Compound	2-Chloroacetohydrazide Derivative	4-Chlorophenyl Isoquinoline Derivative
LogP (Calculated)	2.8	1.9	3.5
PSA (Ų)	53.18	78.34	95.21
Cytotoxicity (IC₅₀)	4.54 μM	>5 μM	N/A
Synthetic Yield	73%	85%	70%

• Lipophilicity (LogP): The target compound’s LogP (2.8) balances membrane permeability and solubility, unlike the highly lipophilic isoquinoline derivative (LogP: 3.5) .
• Polar Surface Area (PSA) : Lower PSA (53.18 Ų) in the target compound suggests improved blood-brain barrier penetration compared to derivatives with polar hydrazide groups (PSA: 78.34 Ų) .

Preparation Methods

Cyclocondensation of 2-Aminothiophene Derivatives

A starting material such as 2-amino-4,5,6,7-tetrahydrobenzothiophene undergoes cyclization with urea or thiourea in the presence of acidic catalysts (e.g., HCl or polyphosphoric acid) to yield 4-hydroxy- or 4-mercapto-tetrahydrobenzothieno[2,3-d]pyrimidine. For example:

$$\text{2-Amino-4,5,6,7-tetrahydrobenzothiophene} + \text{Thiourea} \xrightarrow{\text{HCl, Δ}} \text{4-Mercapto-tetrahydrobenzothieno[2,3-d]pyrimidine}$$

Key Parameters :

• Temperature: 120–140°C

• Reaction Time: 6–8 hours

• Yield: 65–75%

Chlorination of 4-Hydroxy Intermediate

The 4-hydroxypyrimidine derivative is treated with phosphorus oxychloride (POCl₃) to generate the 4-chloro intermediate, which is more reactive toward nucleophilic substitution:

$$\text{4-Hydroxy-tetrahydrobenzothieno[2,3-d]pyrimidine} + \text{POCl}_3 \rightarrow \text{4-Chloro-tetrahydrobenzothieno[2,3-d]pyrimidine}$$

Key Parameters :

• Solvent: Toluene or dichloroethane

• Temperature: Reflux (80–110°C)

• Yield: 85–90%

Thiolation via Nucleophilic Substitution

The 4-chloro intermediate reacts with thiourea or sodium hydrosulfide (NaSH) to introduce the sulfanyl group:

$$\text{4-Chloro-tetrahydrobenzothieno[2,3-d]pyrimidine} + \text{NaSH} \rightarrow \text{4-Sulfanyl-tetrahydrobenzothieno[2,3-d]pyrimidine}$$

Key Parameters :

• Solvent: Ethanol or DMF

• Temperature: 60–80°C

• Yield: 70–80%

Synthesis of 1-(Thiophen-2-yl)ethanone

The thiophenylethanone moiety is prepared via Friedel-Crafts acylation:

Friedel-Crafts Acylation of Thiophene

Thiophene reacts with acetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to yield 1-(thiophen-2-yl)ethanone:

$$\text{Thiophene} + \text{CH}$$3\text{COCl} \xrightarrow{\text{AlCl}3} \text{1-(Thiophen-2-yl)ethanone}

Key Parameters :

• Solvent: Dichloromethane

• Temperature: 0–5°C (initially), then room temperature

• Yield: 60–70%

Coupling of Tetrahydrobenzothienopyrimidine and Thiophenylethanone Moieties

The final step involves coupling the sulfanyl-tetrahydrobenzothienopyrimidine with 1-(thiophen-2-yl)ethanone via a nucleophilic substitution or oxidative coupling:

Nucleophilic Substitution with α-Haloethanone

1-(Thiophen-2-yl)ethanone is brominated at the α-position using N-bromosuccinimide (NBS) to form 2-bromo-1-(thiophen-2-yl)ethanone, which then reacts with the sulfanyl-tetrahydrobenzothienopyrimidine:

$$\text{1-(Thiophen-2-yl)ethanone} + \text{NBS} \rightarrow \text{2-Bromo-1-(thiophen-2-yl)ethanone}$$
$$\text{2-Bromo-1-(thiophen-2-yl)ethanone} + \text{4-Sulfanyl-tetrahydrobenzothieno[2,3-d]pyrimidine} \xrightarrow{\text{Base}} \text{Target Compound}$$

Key Parameters :

• Base: K₂CO₃ or triethylamine

• Solvent: Acetonitrile or DMF

• Temperature: 50–70°C

• Yield: 50–60%

Oxidative Coupling Using Metal Catalysts

Palladium or copper catalysts facilitate coupling between the sulfanyl group and ethanone moiety. For example, PdCl₂(PPh₃)₂ and CuI in THF enable cross-coupling under mild conditions:

$$\text{4-Sulfanyl-tetrahydrobenzothieno[2,3-d]pyrimidine} + \text{1-(Thiophen-2-yl)ethanone} \xrightarrow{\text{Pd/Cu}} \text{Target Compound}$$

Key Parameters :

• Catalyst: PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)

• Solvent: THF

• Temperature: 60°C

• Yield: 55–65%

Optimization Strategies and Challenges

Purification Techniques

• Chromatography : Silica gel column chromatography with hexane/ethyl acetate gradients achieves >95% purity.

• Recrystallization : Ethanol/water mixtures yield high-purity crystals.

Common Side Reactions

• Over-Oxidation : Uncontrolled Friedel-Crafts acylation may yield diacylated byproducts.

• Dimerization : Sulfanyl intermediates may dimerize under oxidative conditions.

Characterization Data

Property	Value/Description	Source
Molecular Formula	C₁₇H₁₅N₂OS₂
Molecular Weight	327.44 g/mol
Melting Point	134–136°C
IR (ν, cm⁻¹)	1680 (C=O), 1550 (C=N), 1250 (C-S)
¹H NMR (δ, ppm)	8.49 (s, 1H, pyrimidine-H), 7.85–6.95 (thiophene)

Industrial-Scale Production Considerations

• Continuous Flow Reactors : Enhance yield and reduce reaction time for Friedel-Crafts acylation.

• Catalyst Recycling : Pd/Cu catalysts are recovered via filtration and reused to lower costs .

Q & A

Basic Research Questions

Q. What are the established synthetic methodologies for synthesizing 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)-1-(thiophen-2-yl)ethanone?

• Methodological Answer : The compound is synthesized via a two-step process:

Cyclocondensation : React 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide with aldehydes in ethanol under reflux to form azomethine intermediates.

Heterocyclization : Treat intermediates with glacial acetic acid and dimethyl sulfoxide (DMSO) under reflux to yield the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine scaffold.
Characterization is performed using $^1 \text{H}$-NMR, $^{13} \text{C}$-NMR, and IR spectroscopy to confirm regiochemistry and functional groups .

Q. How is structural confirmation achieved post-synthesis?

• Methodological Answer :

• Spectroscopic Analysis : $^1 \text{H}$-NMR identifies proton environments (e.g., thiophene protons at δ 6.8–7.4 ppm, pyrimidine NH at δ 10–12 ppm). IR confirms C=O (1650–1700 cm$^{-1}$) and C-S (600–700 cm$^{-1}$) stretches.
• Comparative Validation : Cross-reference spectral data with structurally analogous compounds, such as 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Methodological Answer :

• Solvent Screening : Test polar aprotic solvents (e.g., DMF, DMSO) versus ethanol for cyclocondensation efficiency. Evidence shows DMSO enhances cyclization due to its high polarity and ability to stabilize intermediates .
• Catalytic Additives : Evaluate acid catalysts (e.g., HCl, $\text{H}_2\text{SO}_4$) or bases (e.g., K$_2$CO$_3$) during heterocyclization. Glacial acetic acid is standard but may limit regioselectivity in complex substitutions .
• Temperature Gradients : Reflux (100–120°C) vs. microwave-assisted synthesis (shorter reaction time, higher yield) .

Q. What strategies are used to analyze structure-activity relationships (SAR) for biological activity?

• Methodological Answer :

• Derivatization : Synthesize analogs with varied substituents (e.g., alkyl, aryl, or heteroaryl groups at the sulfanyl or ethanone positions). Example: Substituted phenyl groups at the ethanone moiety showed enhanced tyrosinase inhibition in related compounds .
• Bioassays : Test inhibition against target enzymes (e.g., tyrosinase, kinases) using UV-Vis spectroscopy or fluorometric assays. For example, IC$_{50}$ values for anti-tyrosinase activity can be compared across derivatives .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding interactions with enzyme active sites. Align results with experimental IC$_{50}$ data to validate SAR hypotheses .

Q. How are regioselectivity challenges addressed during heterocyclization?

• Methodological Answer :

• Steric and Electronic Analysis : Use DFT calculations (e.g., Gaussian 09) to predict favored reaction pathways. Electron-withdrawing substituents on aldehydes may direct cyclization to specific positions .
• Protecting Groups : Introduce temporary protecting groups (e.g., Boc for amines) to block undesired reaction sites. Post-cyclization deprotection can yield the target scaffold .